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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657

Introduction

Lactose octaacetate is a fully protected derivative of lactose where all hydroxyl groups are
acetylated. This peracetylated form of the disaccharide serves as a crucial intermediate in
synthetic carbohydrate chemistry. The acetyl protecting groups render the molecule soluble in a
wide range of organic solvents, facilitating its use in various chemical transformations.
Furthermore, the acetate esters are stable under many reaction conditions but can be
selectively removed, making lactose octaacetate a versatile building block for the synthesis of
complex oligosaccharides, glycoconjugates, and other bioactive molecules. These application
notes provide detailed protocols and data for the synthesis, application, and deprotection of
lactose octaacetate for researchers in carbohydrate chemistry and drug development.

Synthesis of Lactose Octaacetate

The preparation of lactose octaacetate from D-lactose is a straightforward acetylation
reaction. Several methods have been reported, with variations in catalysts, reaction times, and
heating methods. Microwave-assisted synthesis has emerged as a highly efficient, "green”
alternative to conventional heating, significantly reducing reaction times while providing high

yields.

Comparison of Synthesis Methods

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1630657?utm_src=pdf-interest
https://www.benchchem.com/product/b1630657?utm_src=pdf-body
https://www.benchchem.com/product/b1630657?utm_src=pdf-body
https://www.benchchem.com/product/b1630657?utm_src=pdf-body
https://www.benchchem.com/product/b1630657?utm_src=pdf-body
https://www.benchchem.com/product/b1630657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Reaction . Reference(s
Method Catalyst Solvent . Yield (%)
Time
Conventional Sodium Acetic
] ] 2 hours ~85%
Heating Acetate Anhydride
Conventional ] Acetic N »
) lodine ) Not Specified  Not Specified
Heating Anhydride
Microwave Sodium Acetic 10-20
o _ _ 74-91%
Irradiation Acetate Anhydride minutes

Experimental Protocol: Microwave-Assisted Synthesis
of Lactose Octaacetate

This protocol describes a solvent-free, microwave-assisted synthesis of lactose octaacetate.

Materials:

e D-(+)-lactose monohydrate

o Acetic anhydride

e Anhydrous sodium acetate

¢ Distilled water

* 95% Ethanol (for recrystallization)

¢ Round-bottom flask

e Microwave reactor

e Stirring apparatus

« Filtration apparatus (vacuum)

e Vacuum oven
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Procedure:

 In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm3
(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate, which
acts as the catalyst.

e Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.
 After irradiation, carefully pour the hot reaction mixture into 200 cm? of an ice-water mixture.

 Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of the lactose
octaacetate as a white solid.

« Filter the precipitate under vacuum and wash it thoroughly with distilled water.

 For further purification, recrystallize the product from 95% ethanol, followed by another wash
with distilled water.

e Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Lactose Octaacetate as a Protecting Group in
Glycosylation

Peracetylated sugars like lactose octaacetate are valuable precursors to glycosyl donors,
which are essential for the formation of glycosidic bonds. The acetyl groups protect the
hydroxyl functionalities, while the anomeric acetate can be selectively replaced to generate a
reactive species for glycosylation.
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Preparation of Glycosyl Donor

Anomeric Activation
(e.g., with HBr/AcOH) Glycosyl

Donor
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A

Glycosyl Acceptor Glycosylation
(with free -OH) (Promoter, e.g., AgOTf)
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 To cite this document: BenchChem. [Application Notes and Protocols: Lactose Octaacetate
in Carbohydrate Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630657#lactose-octaacetate-as-a-protecting-group-
in-carbohydrate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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